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Compound of Interest

Compound Name:
2-(4-Fluoro-2-

methylphenyl)acetaldehyde

CAS No.: 111991-26-5

Cat. No.: B1528689

Get Quote

Technical Guide: 4-Fluoro-2-
methylphenylacetaldehyde
Safety, Synthesis, and Handling in Pharmaceutical Research

Part 1: Executive Technical Summary
Compound Identity

IUPAC Name: 2-(4-Fluoro-2-methylphenyl)acetaldehyde[1]

CAS Number: 111991-26-5[1][2][3]

Molecular Formula: C₉H₉FO

Molecular Weight: 152.17 g/mol

SMILES: Cc1cc(F)ccc1CC=O[4]
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Relevance in Drug Development 4-Fluoro-2-methylphenylacetaldehyde is a high-value

pharmacophore building block. In medicinal chemistry, it serves as a critical intermediate for

introducing the 4-fluoro-2-methylphenyl moiety. This structural motif is prized for two specific

"medicinal chemistry effects":

Metabolic Blocking: The para-fluorine atom blocks metabolic oxidation at the C4 position (a

common P450 clearance site), extending the half-life of the final drug candidate.

Conformational Restriction: The ortho-methyl group introduces steric bulk that can lock the

phenyl ring into a specific bioactive conformation, potentially increasing potency against

kinase targets or GPCRs.

Part 2: Hazard Architecture & Safety Profile
Note: As a research chemical, specific toxicological data for this exact CAS is limited. The

following safety profile is derived from Structure-Activity Relationship (SAR) analysis of

analogous phenylacetaldehydes and fluorinated aromatics.

GHS Classification (Derived)
Based on the functional group reactivity (aldehyde) and lipophilic aromatic core, this compound

should be treated with Category 2 precautions.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Cat 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.

Skin Sensitization Cat 1 (Likely)
H317: May cause an allergic

skin reaction.

Emergency Response Protocols
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Inhalation: Phenylacetaldehydes are potent respiratory irritants. Move personnel to fresh air

immediately. If breathing is difficult, administer oxygen. Skin Contact: Aldehydes can cross-link

proteins (sensitization). Wash immediately with polyethylene glycol 400 (if available) or copious

soap and water. Do not use organic solvents like ethanol, as they may increase dermal

absorption. Eye Contact: Flush with water for 15 minutes. The lipophilic nature suggests the

compound may adhere to corneal tissue; immediate irrigation is critical to prevent opacity.

Part 3: Handling & Storage Engineering[5]
The "Aldehyde Paradox"
Phenylacetaldehydes are notoriously unstable. They suffer from two primary degradation

pathways that researchers must mitigate:

Aerobic Oxidation: Rapid conversion to the corresponding phenylacetic acid upon exposure

to air. The acid impurity can ruin subsequent base-sensitive reactions (e.g., Wittig, Grignard).

Self-Polymerization: Aldol condensation leads to trimerization or polymerization, often

observed as the liquid turning into a viscous yellow gum.

Storage Protocol[5]
Atmosphere: Store strictly under Argon or Nitrogen.

Temperature: Maintain at 2–8°C (Refrigerator). For long-term storage (>1 month), store at

-20°C.

Stabilizers: Commercial samples may contain traces of hydroquinone or BHT to inhibit

radical polymerization. If using in sensitive catalysis, purify via distillation immediately before

use.

Engineered Safety Workflow (DOT Visualization)
The following diagram outlines the hierarchy of controls required when handling this compound

in a synthesis lab.
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Risk Mitigation

Handling 4-Fluoro-2-methylphenylacetaldehyde

1. Engineering Controls
(Fume Hood Required)

 Primary Barrier

2. Personal Protective Equipment
(Nitrile Gloves, Goggles, Lab Coat)

 Secondary Barrier

3. Procedural Controls
(Inert Atmosphere, Cold Handling)

 Operational Safety

4. Waste Disposal
(Halogenated Organic Waste)

 Post-Process

Click to download full resolution via product page

Figure 1: Hierarchy of safety controls for handling fluorinated phenylacetaldehydes.

Part 4: Synthetic Utility & Protocols
Physical Properties (Predicted)

Boiling Point: ~220–230°C (760 mmHg) / ~95–100°C (0.5 mmHg). Note: Distillation should

only be performed under high vacuum to prevent thermal decomposition.
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Density: ~1.15 g/cm³.

Solubility: Soluble in DCM, THF, Ethyl Acetate. Insoluble in water.

Synthesis Protocol: Homologation via Wittig Reaction
A robust method to synthesize this aldehyde from the more stable 4-fluoro-2-

methylbenzaldehyde involves a Wittig homologation followed by hydrolysis. This avoids the

handling of unstable intermediates.

Step 1: Enol Ether Formation

Suspend (Methoxymethyl)triphenylphosphonium chloride (1.2 equiv) in anhydrous THF

under Argon.

Cool to -78°C and add KOtBu (1.3 equiv) dropwise. Stir for 30 min (solution turns deep

red/orange).

Add 4-Fluoro-2-methylbenzaldehyde (1.0 equiv) in THF dropwise.

Warm to Room Temperature (RT) and stir for 2 hours.

Quench with sat. NH₄Cl, extract with ether, and concentrate to yield the enol ether

intermediate.

Step 2: Hydrolysis to Aldehyde

Dissolve the crude enol ether in THF/Water (4:1).

Add Perchloric acid (cat.) or HCl (2M). Reflux for 1 hour.

Neutralize with NaHCO₃, extract with DCM.

Purification: Kugelrohr distillation (high vacuum) is preferred over column chromatography to

minimize silica-induced degradation.

Application: Reductive Amination
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The primary use of this aldehyde is to couple with amines to form secondary/tertiary amines for

SAR studies.

Protocol:

Dissolve aldehyde (1.0 equiv) and amine (1.1 equiv) in DCE (Dichloroethane).

Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

Stir at RT for 4–16 hours.

Why STAB? STAB is milder than NaCNBH₃ and does not reduce the aldehyde to the alcohol

as quickly as NaBH₄, preventing side reactions.

Synthetic Pathway Visualization (DOT)
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Figure 2: Synthetic workflow from stable precursor to final drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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